Cas no 810686-06-7 (4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-)

4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)- structure
810686-06-7 structure
Product name:4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-
CAS No:810686-06-7
MF:C14H17ClO2
MW:252.736583471298
CID:3308390

4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)- Chemical and Physical Properties

Names and Identifiers

    • 4-HEPTEN-3-ONE, 4-CHLORO-1-HYDROXY-6-METHYL-1-PHENYL-, (1R,4Z)-
    • Inchi: 1S/C14H17ClO2/c1-10(2)8-12(15)14(17)9-13(16)11-6-4-3-5-7-11/h3-8,10,13,16H,9H2,1-2H3/b12-8-/t13-/m1/s1
    • InChI Key: DSSBJTADUQPLDG-LLBKUYECSA-N
    • SMILES: [C@H](O)(C1=CC=CC=C1)CC(=O)/C(/Cl)=C/C(C)C

Experimental Properties

  • Density: 1.139±0.06 g/cm3(Predicted)
  • Boiling Point: 397.8±42.0 °C(Predicted)
  • pka: 13.45±0.20(Predicted)

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